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Compound of Interest

Compound Name: Heptyl formate

Cat. No.: B089460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Heptyl formate (C₈H₁₆O₂), also known as n-heptyl methanoate, is an organic compound

classified as a formate ester. It is a colorless liquid characterized by a fruity, floral odor.[1][2][3]

This document provides an in-depth technical overview of the key physicochemical properties

of heptyl formate, with a focus on its boiling and melting points. Detailed experimental

protocols for the determination of these properties are provided, along with a summary of its

physical characteristics. This guide is intended for researchers, scientists, and professionals in

the field of drug development and other relevant scientific disciplines who require precise data

and methodologies for the handling and characterization of this compound.

Physicochemical Data of Heptyl Formate
The accurate determination of physical constants such as boiling and melting points is crucial

for the purification, identification, and safe handling of chemical compounds. The following table

summarizes the key physicochemical properties of heptyl formate.
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Property Value Reference(s)

Boiling Point 177-178 °C (at 760 mmHg) [1][2][4][5][6][7]

76-77 °C (at 25 mmHg) [4]

Melting Point -46.4 °C [3]

Molecular Weight 144.21 g/mol [1][5]

Density 0.882 g/mL at 25 °C [2][6]

Flash Point 60 °C (140 °F) [4][5]

Solubility

Soluble in ether and most

organic solvents; insoluble in

water.

[1][3]

Refractive Index n20/D 1.413 [2][5]

Vapor Pressure 1.00 mmHg at 25 °C [3][4]

Experimental Protocols
The following sections detail the standard laboratory procedures for the determination of the

boiling and melting points of heptyl formate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For heptyl formate, a standard method for determination is the Thiele tube method,

which is suitable for small sample volumes.

Materials:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)
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Small test tube

Heptyl formate sample

Heat-resistant mineral oil

Bunsen burner or heating mantle

Stand and clamps

Procedure:

A small amount of heptyl formate is placed in the small test tube.

The capillary tube, with its open end downwards, is placed inside the test tube containing the

sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The Thiele tube is filled with mineral oil to a level above the side arm.

The thermometer and test tube assembly are clamped so that the bulb and sample are

immersed in the oil in the main arm of the Thiele tube.

The side arm of the Thiele tube is gently heated. This design allows for the circulation of the

oil, ensuring uniform heating.

As the temperature rises, a stream of bubbles will be observed emerging from the open end

of the capillary tube.

Heating is continued until a steady stream of bubbles is observed. The heat source is then

removed.

The liquid is allowed to cool. The boiling point is the temperature at which the stream of

bubbles ceases and the liquid just begins to enter the capillary tube.

Determination of Melting Point
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Since heptyl formate is a liquid at room temperature, its melting point is determined at sub-

ambient temperatures. A cryostat or a specialized low-temperature melting point apparatus is

required. The general principle involves cooling the sample until it solidifies and then observing

the temperature at which it melts upon controlled heating.

Materials:

Low-temperature melting point apparatus or cryostat

Capillary tubes

Heptyl formate sample

Low-temperature thermometer or calibrated thermocouple

Procedure:

A small amount of liquid heptyl formate is introduced into a capillary tube, which is then

sealed.

The capillary tube is placed in the sample holder of the low-temperature melting point

apparatus.

The apparatus is cooled to a temperature below the expected melting point of heptyl
formate (-46.4 °C). This will cause the sample to freeze.

Once the sample is completely solid, the apparatus is set to heat at a slow, controlled rate

(e.g., 1-2 °C per minute).

The temperature at which the first droplet of liquid appears is recorded as the initial melting

point.

The temperature at which the last crystal of the solid melts is recorded as the final melting

point. The melting range provides an indication of purity.

Synthesis and Characterization Workflow
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The following diagram illustrates a typical laboratory workflow for the synthesis and subsequent

physicochemical characterization of heptyl formate. The primary route for its synthesis is the

Fischer esterification of heptanol and formic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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